Selective oxidative cleavage of terminal olefins into aldehydes catalyzed by copper(ii) complex†

RSC Advances Pub Date: 2015-08-07 DOI: 10.1039/C5RA14093E

Abstract

A simple method for oxidative C[double bond, length as m-dash]C bond cleavage of terminal olefins to aldehydes with H2O2 catalyzed by copper(II) complex LCu consisted of copper(II) and macrocyclic ligand 5,7,12,14-tetramethyl-1,4,8,11-tetraazacyclotetradeca-4,7,11,14-tetraene (L) was described. This study indicated that the copper(II) complex displayed excellent catalytic ability for the selective oxidation of terminal olefins to aldehydes with high selectivity (S > 90%) in CH3CN at 30 °C. The possible catalytic reaction mechanism of oxidation of terminal olefins was discussed.

Graphical abstract: Selective oxidative cleavage of terminal olefins into aldehydes catalyzed by copper(ii) complex
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